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Compound of Interest

Compound Name: Cyclomusalenone

Cat. No.: B1157566

Disclaimer: The following disposal procedures are for Cyclohexanone. Information regarding a
compound named "Cyclomusalenone” was not readily available. It is presumed that this may
be a typographical error for Cyclohexanone. Researchers must verify the identity of their
chemical waste before proceeding with any disposal protocol.

The proper disposal of chemical waste is a critical component of laboratory safety and
environmental responsibility. For researchers, scientists, and drug development professionals
handling Cyclohexanone, a comprehensive understanding of its properties and the associated
disposal protocols is essential. This guide provides a step-by-step approach to safely manage
and dispose of Cyclohexanone waste, ensuring compliance and minimizing risks.

Understanding Cyclohexanone: Properties and
Hazards

Cyclohexanone is a colorless to pale yellow oily liquid with a distinct peppermint or acetone-like
odor.[1][2][3] It is a flammable liquid and is harmful if swallowed, inhaled, or in contact with skin.
[4][5] Cyclohexanone can also cause serious eye damage and skin irritation.[4][5] Due to its
hazardous nature, specific procedures must be followed for its disposal.
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Property Value

CAS Number 108-94-1[1]

Molecular Formula C6H100[1][2]

Molar Mass 98.15 g/mol [1][2]

Boiling Point 155.6 °C (312.1 °F)[1][2]
Flash Point 43 °C (111 °F) (closed cup)[4]
Solubility in Water 8.6 g/100 mL (20 °C)[1]
Density 0.9478 g/mL[1]

Vapor Pressure 5 mmHg (20 °C)[1]

Personal Protective Equipment (PPE)

Before handling Cyclohexanone waste, it is imperative to be equipped with the appropriate
Personal Protective Equipment (PPE) to prevent exposure.

Hand Protection: Wear protective gloves.

o Eye/Face Protection: Use safety glasses with side-shields or goggles. A face shield may also
be necessary.

» Skin and Body Protection: Wear a lab coat, and consider additional protective clothing if
there is a risk of splashing.

» Respiratory Protection: Use only in a well-ventilated area.[4] If inhalation risk is high, a
respirator may be required.

Step-by-Step Disposal Procedure

The disposal of Cyclohexanone must be conducted in accordance with local, state, and federal
regulations. The following is a general guideline for its proper disposal:

e Segregation of Waste:
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o Do not mix Cyclohexanone waste with other incompatible waste streams.

o Collect waste Cyclohexanone in a designated, properly labeled, and sealed container. The
container should be made of a material compatible with Cyclohexanone.

e Labeling:

o Clearly label the waste container with "Hazardous Waste," "Cyclohexanone," and the
associated hazard symbols (e.g., flammable liquid, harmful/toxic).

o Storage:

o Store the waste container in a cool, dry, and well-ventilated area, away from sources of
ignition such as heat, sparks, and open flames.[4][6]

o Ensure the container is tightly closed to prevent the release of vapors.[4]
e Disposal:

o Cyclohexanone waste must be disposed of through a licensed hazardous waste disposal
company.

o Do not dispose of Cyclohexanone down the drain or in the regular trash.

o Contact your institution's Environmental Health and Safety (EHS) office to arrange for
pickup and disposal. They will provide specific instructions based on your location's
regulations.

Experimental Workflow: Cyclohexanone Waste
Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of Cyclohexanone waste in a laboratory setting.
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant
disposal of Cyclohexanone waste, protecting themselves, their colleagues, and the
environment. Always consult your institution's specific safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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